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Compound of Interest

Compound Name:
Acetonedicarboxylic acid

anhydride

Cat. No.: B8387478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of

acetonedicarboxylic acid anhydride. The information herein is compiled from available

safety data and chemical properties. Due to the limited availability of a comprehensive Safety

Data Sheet (SDS) for this specific compound, some recommendations are based on the

general properties of acid anhydrides and professional laboratory practices.

Compound Data
Acetonedicarboxylic acid anhydride is a reactive organic compound used as an intermediate

in various synthetic processes.[1] Its reactivity necessitates careful handling to prevent

exposure and ensure experimental success.
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Property Value Reference

Molecular Formula C₅H₄O₄ [1][2]

Molecular Weight 128.08 g/mol [1][2]

Appearance White crystalline powder [1]

Melting Point
138-140 °C (with

decomposition)
[1][2]

Boiling Point 354.9 °C (Predicted) [1][2]

Density 1.472 g/cm³ (Predicted) [1][2]

Solubility Soluble in water and ethanol [1]

Hazard Identification
The following GHS hazard classifications have been identified for acetonedicarboxylic acid
anhydride:

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

Signal Word: Warning

Experimental Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical before handling acetonedicarboxylic acid
anhydride. The following table outlines the recommended PPE.
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Equipment Specification

Eye Protection Chemical safety goggles and a face shield.

Hand Protection

Nitrile or neoprene gloves. Check for

breakthrough times and replace gloves

immediately if contaminated.

Skin and Body Protection
A flame-retardant laboratory coat. Ensure all

skin is covered.

Respiratory Protection

Use in a certified chemical fume hood. If there is

a risk of inhaling dust, a NIOSH-approved

respirator with an appropriate particulate filter is

necessary.

Handling and Storage Protocol
Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the supplier's label and hazard warnings are intact and legible.

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly closed and store under an inert atmosphere (e.g., nitrogen or

argon).[1][2]

Recommended storage temperature is between 2-8°C.[1][2]

Acetonedicarboxylic acid anhydride is moisture-sensitive; store away from water and

humid conditions.

Store away from incompatible materials such as strong oxidizing agents, acids, bases, and

alcohols.
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Weighing and Dispensing:

All handling of the solid material should be conducted in a certified chemical fume hood to

avoid inhalation of dust.

Use anti-static tools and equipment.

Dispense the smallest amount necessary for the experiment.

Close the container tightly immediately after use.

Spill Management Protocol
In Case of a Spill:

Evacuate the immediate area and restrict access.

Ensure proper ventilation.

Wearing the appropriate PPE, cover the spill with a dry, inert absorbent material such as

sand or vermiculite.

Carefully sweep up the absorbed material and place it into a labeled, sealed container for

hazardous waste disposal.

Do not use water to clean up the spill as the anhydride will react to form the corresponding

acid.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by a

thorough cleaning with soap and water.

Disposal Protocol
Waste Characterization:

All waste containing acetonedicarboxylic acid anhydride must be treated as hazardous

waste.

Disposal Procedure:
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Collect all waste, including contaminated PPE and spill cleanup materials, in a designated

and clearly labeled hazardous waste container.

The container must be kept closed and stored in a designated hazardous waste

accumulation area.

Dispose of the hazardous waste through a licensed environmental waste management

company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of acetonedicarboxylic acid anhydride down the drain.

Visualized Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

acetonedicarboxylic acid anhydride.
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Caption: Workflow for Acetonedicarboxylic Acid Anhydride Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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